Cas no 950351-62-9 (2-{4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide)
2-{4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide
- AKOS001905147
- AKOS016331975
- CCG-155022
- 950351-62-9
- 2-{[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}-N-[(oxolan-2-yl)methyl]acetamide
- 2-((2-phenyl-4-(phenylsulfonyl)-1H-imidazol-5-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide
- 2-[[5-(benzenesulfonyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
- N-(oxolan-2-ylmethyl)-2-[2-phenyl-4-(phenylsulfonyl)imidazol-5-ylthio]acetamid e
- F5112-0003
-
- Inchi: 1S/C22H23N3O4S2/c26-19(23-14-17-10-7-13-29-17)15-30-21-22(31(27,28)18-11-5-2-6-12-18)25-20(24-21)16-8-3-1-4-9-16/h1-6,8-9,11-12,17H,7,10,13-15H2,(H,23,26)(H,24,25)
- InChI Key: WNKCYHVPTQZDJH-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(C1=C(N=C(C2C=CC=CC=2)N1)SCC(NCC1CCCO1)=O)(=O)=O
Computed Properties
- Exact Mass: 457.11299857g/mol
- Monoisotopic Mass: 457.11299857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 687
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 135Ų
2-{4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5112-0003-2μmol |
2-{[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}-N-[(oxolan-2-yl)methyl]acetamide |
950351-62-9 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5112-0003-5μmol |
2-{[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}-N-[(oxolan-2-yl)methyl]acetamide |
950351-62-9 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5112-0003-10μmol |
2-{[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}-N-[(oxolan-2-yl)methyl]acetamide |
950351-62-9 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5112-0003-20μmol |
2-{[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}-N-[(oxolan-2-yl)methyl]acetamide |
950351-62-9 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5112-0003-1mg |
2-{[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}-N-[(oxolan-2-yl)methyl]acetamide |
950351-62-9 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5112-0003-2mg |
2-{[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}-N-[(oxolan-2-yl)methyl]acetamide |
950351-62-9 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5112-0003-3mg |
2-{[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}-N-[(oxolan-2-yl)methyl]acetamide |
950351-62-9 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5112-0003-4mg |
2-{[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}-N-[(oxolan-2-yl)methyl]acetamide |
950351-62-9 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5112-0003-5mg |
2-{[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}-N-[(oxolan-2-yl)methyl]acetamide |
950351-62-9 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5112-0003-10mg |
2-{[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}-N-[(oxolan-2-yl)methyl]acetamide |
950351-62-9 | 10mg |
$79.0 | 2023-09-10 |
2-{4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 2-{4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide
Comprehensive Overview of 2-{4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide (CAS No. 950351-62-9)
The compound 2-{4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide, identified by its CAS No. 950351-62-9, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a benzenesulfonyl moiety, a phenyl-imidazole core, and an oxolan-2-yl acetamide tail, which collectively contribute to its diverse reactivity and biological activity. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.
In recent years, the demand for novel imidazole derivatives has surged, driven by their versatility in medicinal chemistry. The 2-{4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide stands out due to its structural complexity, which allows for interactions with various biological targets. Its sulfanyl and acetamide groups are particularly noteworthy, as they are often associated with enhanced bioavailability and metabolic stability, making this compound a promising candidate for further development.
The synthesis and characterization of CAS No. 950351-62-9 involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic validation. The presence of the benzenesulfonyl group introduces electron-withdrawing properties, which can influence the compound's reactivity in subsequent chemical transformations. Meanwhile, the oxolan-2-yl moiety adds a cyclic ether component, potentially improving solubility and pharmacokinetic profiles. These attributes align with current trends in drug design, where researchers prioritize molecules with balanced lipophilicity and hydrogen-bonding capacity.
From a commercial perspective, 2-{4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide has garnered attention in the fine chemicals market. Suppliers and manufacturers highlight its role as a building block for more complex pharmacophores, catering to the growing need for high-value intermediates in pharmaceutical R&D. Additionally, its CAS No. 950351-62-9 serves as a critical identifier for regulatory and procurement purposes, ensuring traceability and quality control in industrial applications.
Emerging research also explores the compound's potential in addressing contemporary health challenges, such as antimicrobial resistance and chronic inflammatory conditions. The imidazole scaffold, a hallmark of this molecule, is known for its broad-spectrum bioactivity, including antifungal and anti-inflammatory effects. As such, 950351-62-9 could play a pivotal role in developing next-generation therapeutics, especially in an era where drug repurposing and targeted therapy dominate scientific discourse.
In conclusion, 2-{4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide (CAS No. 950351-62-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted structure and promising applications underscore its value to both academic and industrial stakeholders. As the scientific community continues to unravel its full potential, this compound is poised to remain a focal point in the quest for advanced therapeutic solutions.
950351-62-9 (2-{4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)